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Compound of Interest

Compound Name:
N-Boc-O5-fluorenylmethyl-D-

glutamic acid

Cat. No.: B13393478

Get Quote

Executive Summary & Chemical Identity
N-Boc-D-Glu(OFm)-OH is a highly specialized amino acid derivative used primarily in Solid-

Phase Peptide Synthesis (SPPS).[1] Its structural significance lies in its orthogonal protection

scheme: the

-amine is protected by the acid-labile Boc (tert-butyloxycarbonyl) group, while the

-carboxylic acid side chain is protected by the base-labile OFm (9-fluorenylmethyl) ester.[1]

This duality allows researchers to selectively deprotect the side chain for modification (e.g.,

cyclization, payload attachment) without affecting the N-terminal protection or cleaving the

peptide from the resin, particularly in Boc-based SPPS protocols.[1][2]

Physicochemical Profile[1][2][3][4][5]
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Property Specification

Chemical Name

N-

-t-Butoxycarbonyl-D-glutamic acid

-9-fluorenylmethyl ester

CAS Number 123417-20-9

Molecular Weight 425.48 g/mol

Molecular Formula

Chirality D-Isomer (Unnatural)

Appearance White to off-white powder

Solubility
Soluble in DMF, DCM, DMSO; Insoluble in

Water

Purity Standard (HPLC)

Storage 2–8°C, Desiccated (Hygroscopic)

Note on Isomers: The L-isomer (N-Boc-Glu(OFm)-OH) bears the CAS 123417-18-5.[1] Ensure

the correct enantiomer is selected for your specific stereochemical requirements.

Strategic Utility: The Orthogonal Advantage
In complex peptide synthesis, "orthogonality" refers to the ability to remove one protecting

group without affecting others.[2] N-Boc-D-Glu(OFm)-OH provides a critical "third dimension" of

orthogonality in standard Boc-SPPS.[1]

The Protection Triad (Boc-SPPS Context)
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-Amine (Boc): Removed by TFA (Trifluoroacetic acid).[1] Used for chain elongation.[1]

Side-Chain (OFm): Stable to TFA. Removed by Piperidine (Base).[1][3][4] Used for selective

exposure of the

-carboxyl group.[1]

C-Term/Side-Chains (Bzl/PAM): Stable to TFA and Piperidine. Removed by HF (Hydrofluoric

acid) or TFMSA.[1]

This setup enables on-resin cyclization (e.g., Lactamization) or side-chain branching.[1] If one

were to use a Benzyl ester (OBzl) for the side chain, it would only be removed during the final

HF cleavage, preventing on-resin modification.[1]

Diagram: Orthogonal Deprotection Logic
The following diagram illustrates the selective deprotection pathways enabled by this

derivative.
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Caption: Figure 1. Orthogonal stability profile of N-Boc-D-Glu(OFm)-OH in Boc-SPPS

chemistry.

Experimental Protocols
A. Handling and Dissolution[1]
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Solvent Choice: Dimethylformamide (DMF) is the preferred solvent for coupling.

Dichloromethane (DCM) can be used but may require a small amount of DMF for complete

solubility.[1]

Concentration: Prepare a 0.1 M to 0.2 M solution.

Activation: Standard activation methods (DIC/HOBt or HATU/DIEA) are compatible.[1] Avoid

prolonged pre-activation to minimize potential racemization, although the D-isomer is

generally robust.[1]

B. Coupling Protocol (Boc-SPPS)
This protocol assumes the peptide chain is being built on a PAM or MBHA resin.[1]

Deprotection (Previous Cycle): Treat resin with 50% TFA in DCM (2 x 1 min, 1 x 20 min).

Wash with DCM (x3) and neutralize with 5% DIEA in DCM.[1]

Activation:

Dissolve N-Boc-D-Glu(OFm)-OH (3 eq) in DMF.

Add HATU (2.9 eq) and DIEA (6 eq).[1]

Note: Alternatively, use DIC (3 eq) / HOBt (3 eq) for a slower, potentially cleaner coupling.

[1]

Coupling: Add the activated solution to the resin. Agitate for 45–60 minutes at room

temperature.

Monitoring: Verify coupling efficiency via Kaiser Test (Ninhydrin). If negative (yellow),

proceed.[1]

C. Selective Side-Chain Deprotection (The Critical Step)
To expose the

-carboxylic acid for modification while the peptide remains on the resin:

Wash: Wash the resin thoroughly with DMF (x5) to remove any traces of acid (TFA).
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Reaction: Treat the resin with 20% Piperidine in DMF (v/v).

Duration: 2 treatments of 10–15 minutes each.

Mechanism:[1][5] The base triggers

-elimination of the fluorenylmethyl group, releasing dibenzofulvene and the free
carboxylate.[1]

Wash: Wash extensively with DMF (x5) and DCM (x5) to remove the piperidine and the

dibenzofulvene adduct.

Verification: The side chain is now a free carboxylic acid (COOH), ready for activation (e.g.,

with PyBOP) and reaction with a side-chain amine or an N-terminal amine for cyclization.[1]

D. Workflow: On-Resin Lactam Cyclization
The following diagram details the workflow for creating a Head-to-Tail or Side-Chain-to-Side-

Chain cyclic peptide using this derivative.
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Caption: Figure 2. Workflow for on-resin lactamization utilizing the base-labile OFm protecting

group.

Scientific Integrity & Troubleshooting
Stability Considerations

Acid Stability: The OFm ester is stable to 50% TFA. However, prolonged exposure to strong

acids without scavengers could theoretically lead to minor degradation over days, though it is

generally considered robust in standard Boc cycles.
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Base Sensitivity: Extreme care must be taken to avoid premature contact with secondary

amines (piperidine, morpholine) during the chain assembly if the OFm group is to be

preserved for a later step.

Racemization Risk
While D-amino acids are used to induce specific conformations (e.g.,

-turns), activation of the

-carboxyl group for cyclization carries a risk of racemization if not handled at low temperatures
or with appropriate additives (Oxyma/HOBt).[1]

Analytical Verification[1]
NMR: The fluorenyl group provides distinct aromatic signals (7.2–7.8 ppm) and a methylene

doublet (~4.4 ppm).[1] Disappearance of these signals confirms OFm removal.

Mass Spectrometry: The loss of the OFm group corresponds to a mass reduction of 178.2

Da (C14H10).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13393478?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/123417-18-5.html
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-peptide-synthesis-fmoc-l-glutamic-acid-derivatives-kx
https://pmc.ncbi.nlm.nih.gov/articles/PMC2778002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2778002/
https://www.watanabechem.co.jp/en/search/details.php?code=M00392
https://www.watanabechem.co.jp/en/search/details.php?code=M00392
https://www.thsci.com/TS81816.html;jsessionid=85909AAC736F7A0624278F109F50589F
https://www.guidechem.com/encyclopedia/kr/boc-asp-ofm-dic336499.html
https://www.chemimpex.com/products/05487
https://pmc.ncbi.nlm.nih.gov/articles/PMC9081735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9081735/
https://www.benchchem.com/product/b13393478/docs#technical-guide-n-boc-d-glu-ofm-oh-in-advanced-peptide-synthesis-1
https://www.benchchem.com/product/b13393478/docs#technical-guide-n-boc-d-glu-ofm-oh-in-advanced-peptide-synthesis-1
https://www.benchchem.com/product/b13393478/docs#technical-guide-n-boc-d-glu-ofm-oh-in-advanced-peptide-synthesis-1
https://www.benchchem.com/product/b13393478/docs#technical-guide-n-boc-d-glu-ofm-oh-in-advanced-peptide-synthesis-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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